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Compound of Interest

Compound Name: 4-Bromophthalic acid

Cat. No.: B181821 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals on the

Material Safety of 4-Bromophthalic Acid

This technical guide provides a comprehensive overview of the material safety data for 4-
bromophthalic acid, tailored for professionals in research and drug development. This

document synthesizes critical safety information, outlines standardized experimental protocols

for hazard assessment, and presents logical workflows for safe handling and emergency

procedures.

Chemical and Physical Properties
4-Bromophthalic acid is a brominated aromatic dicarboxylic acid. A summary of its key

chemical and physical properties is presented in Table 1. This data is essential for

understanding its behavior in various experimental settings.
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Property Value

Molecular Formula C₈H₅BrO₄

Molecular Weight 245.03 g/mol

CAS Number 6968-28-1

Appearance White to pale cream crystals or powder

Melting Point 161.0-167.0 °C

Synonyms 4-Bromobenzene-1,2-dicarboxylic acid

Hazard Identification and Classification
4-Bromophthalic acid is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides a clear framework for its

potential dangers.

GHS Hazard Classification:

Skin Irritation: Category 2[1]

Serious Eye Irritation: Category 2[1]

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3[1]

Signal Word: Warning

Hazard Pictogram:

alt text

A summary of the hazard and precautionary statements is provided in Table 2.
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Code Statement

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1]

H335 May cause respiratory irritation.[1]

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER/doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362+P364
Take off contaminated clothing and wash it

before reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.
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P501
Dispose of contents/container to an approved

waste disposal plant.

Toxicological Information and Experimental
Protocols
While specific quantitative toxicological data such as LD50 values for 4-bromophthalic acid
are not readily available in the public domain, the hazard classifications are determined by

standardized experimental protocols. The following sections detail the methodologies that

would be employed to assess the key toxicological endpoints.

Acute Oral Toxicity
The classification "Harmful if swallowed" for the related compound 4-bromophthalic anhydride

suggests that 4-bromophthalic acid may also pose a risk via ingestion.[2] The assessment of

acute oral toxicity is typically conducted following OECD Test Guideline 420 (Acute Oral

Toxicity - Fixed Dose Procedure).

Methodology:

Principle: A stepwise procedure is used where a substance is administered orally to a group

of animals at one of the defined dose levels. The absence or presence of mortality or signs

of toxicity determines the next step.

Animal Model: Typically, rats of a single sex (usually females) are used.

Procedure:

Animals are fasted prior to dosing.

The test substance is administered in a single dose by gavage.

A starting dose is chosen based on available information.

Animals are observed for signs of toxicity and mortality for at least 14 days.
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Observations include changes in skin, fur, eyes, and behavior. Body weight is recorded

weekly.

Endpoint: The test allows for the classification of the substance into one of the GHS

categories for acute oral toxicity.

Skin Irritation
The classification "Causes skin irritation" is determined through in vivo or in vitro testing. The

standard in vivo method is OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion).

Methodology:

Principle: The test substance is applied to the skin of an experimental animal, and the

degree of irritation is assessed.

Animal Model: The albino rabbit is the recommended species.

Procedure:

A small area of the animal's back is clipped free of fur.

A 0.5 g or 0.5 mL dose of the test substance is applied to a small patch of skin and

covered with a gauze patch.

The patch is left in place for a specified period (typically 4 hours).

After the exposure period, the patch is removed, and the skin is cleaned.

The skin is examined for erythema (redness) and edema (swelling) at specified intervals

(e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring: The severity of the skin reactions is scored using a standardized system (e.g., the

Draize scale). The mean scores for erythema and edema are used to classify the substance.

Eye Irritation
The classification "Causes serious eye irritation" is determined using OECD Test Guideline 405

(Acute Eye Irritation/Corrosion).
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Methodology:

Principle: The test substance is applied to one eye of an experimental animal, with the other

eye serving as a control. The effects on the cornea, iris, and conjunctiva are evaluated.

Animal Model: The albino rabbit is the recommended species.

Procedure:

A single dose of the test substance (0.1 mL of liquid or 0.1 g of solid) is instilled into the

conjunctival sac of one eye.

The eyelids are held together for a short period to prevent loss of the substance.

The eye is examined at 1, 24, 48, and 72 hours after application.

Scoring: Lesions of the cornea (opacity), iris, and conjunctiva (redness and swelling) are

scored. The reversibility of the effects is also assessed.

Safe Handling and Emergency Procedures
Given the hazardous nature of 4-bromophthalic acid, strict adherence to safety protocols is

mandatory. The following diagrams illustrate the recommended workflows for handling and in

case of accidental exposure.
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Safe Handling Workflow

Start: Handling 4-Bromophthalic Acid

Wear Appropriate PPE:
- Chemical-resistant gloves

- Safety goggles or face shield
- Lab coat

Work in a well-ventilated area
(e.g., chemical fume hood)

Avoid generating dust

Practice good industrial hygiene:
- Wash hands thoroughly after handling

- Do not eat, drink, or smoke in the work area

Store in a tightly closed container
in a cool, dry, well-ventilated place

End: Handling Complete

Click to download full resolution via product page

Safe Handling Workflow for 4-Bromophthalic Acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b181821?utm_src=pdf-body-img
https://www.benchchem.com/product/b181821?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency First Aid Procedures

Accidental Exposure Occurs

Skin Contact

Type of Exposure

Eye Contact

Type of Exposure

Inhalation

Type of Exposure

Immediately wash with plenty of soap and water.
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.

Remove person to fresh air and keep
comfortable for breathing.

Seek medical advice/attention
if irritation persists or if you feel unwell.

Click to download full resolution via product page

First Aid Workflow for Accidental Exposure.

Conclusion
4-Bromophthalic acid is a valuable compound in research and development, but it requires

careful handling due to its irritant properties. While specific quantitative toxicological data is

limited in publicly accessible literature, the established GHS classifications provide a strong

basis for risk assessment. By understanding the standardized methodologies used to

determine these hazards and adhering to the recommended safe handling and emergency

procedures, researchers can minimize risks and ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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